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Compound of Interest

Compound Name: Tricyclohexylphosphine

Cat. No.: B042057

Tricyclohexylphosphine (PCys) is a tertiary organophosphorus compound widely recognized
for its pivotal role as a ligand in organometallic chemistry and homogeneous catalysis.[1][2] Its
notable steric bulk and strong electron-donating properties make it an effective component in
numerous catalytic systems, enhancing catalyst stability and activity.[3][4] This guide provides
a comprehensive overview of its chemical identifiers, properties, synthesis protocols, key
applications, and safety information, tailored for professionals in research and drug
development.

Chemical Identifiers and Physicochemical
Properties

Accurate identification and understanding of a compound's properties are fundamental for its
application in research and development. The following tables summarize the key identifiers
and physicochemical characteristics of tricyclohexylphosphine.

Table 1: Chemical Identifiers for Tricyclohexylphosphine
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Identifier Value Reference

CAS Number 2622-14-2 [1][5][6]

Molecular Formula CisHs3P (1116171

Molecular Weight 280.43 g/mol [21[81[9]

IUPAC Name Tricyclohexylphosphane [6]119]
PCys, TCHP, Phosphine,

Synonyms ] [2][4][10]
tricyclohexyl-

EC Number 220-069-2 [6]8][11]

PubChem CID 75806 [6][9]
WLPUWLXVBWGYMZ-

InChl Key [61[81I9]
UHFFFAOYSA-N
C1CCC(CCl)P(C2CcCCCe2)C

SMILES [8][°]

3CCCCC3

Table 2: Physicochemical Properties of Tricyclohexylphosphine

Property Value Reference
Appearance White crystalline solid [11[4115]
Melting Point 81-83 °C [11[41[8]
Boiling Point 383.4+9.0 °C at 760 Torr [2]
Insoluble in water; Soluble in
- most organic solvents (e.g.,
Solubility
toluene, benzene, chloroform).
[11[2]14][12]
Basicity (pKa) 9.7 [11[2][9]
Ligand Cone Angle 170° [2][9][13]
Sensitivity Air and moisture sensitive [2][12]
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Experimental Protocols: Synthesis of
Tricyclohexylphosphine

Several methods have been developed for the synthesis of tricyclohexylphosphine. The
choice of method often depends on the desired scale, purity requirements, and available
starting materials.

Method 1: Grignard Reaction (Classical Method)

This traditional approach involves the reaction of a cyclohexyl Grignard reagent with a
phosphorus halide.[1][12]

e Reaction: 3 CeH11MgBr + PCls —» P(CeH11)3 + 3 MgBrCl
e Procedure:

o A solution of cyclohexylmagnesium halide (e.g., bromide or chloride) is prepared in an
inert solvent like diethyl ether or tetrahydrofuran (THF) under an inert atmosphere (e.g.,
argon or nitrogen).[13]

o The Grignard solution is cooled, and phosphorus trichloride (PCIs) is added dropwise while
maintaining a low temperature to control the exothermic reaction.[1][13]

o After the addition is complete, the reaction mixture is stirred, typically at room temperature
or with gentle heating, to ensure the reaction goes to completion.

o The reaction is then quenched, often by carefully adding a saturated aqueous solution of a
salt like ammonium chloride at low temperature.[14]

o Post-quenching, an acid (such as tetrafluoroboric acid) can be added to form the
phosphonium salt, which facilitates extraction from the reaction mixture.[13][14]

o The phosphonium salt is then treated with a base, like triethylamine, to resolve the salt
and yield the final tricyclohexylphosphine product.[13][14]

o The final product is purified, commonly by recrystallization.[12]
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Method 2: Radical Synthesis from White Phosphorus

A more modern and efficient route utilizes white phosphorus (P4) as the starting material,
avoiding the hazardous intermediates of traditional methods.[15]

e Procedure:

o In a suitable reactor, a solution of white phosphorus (P4) is prepared in a solvent such as
benzene.[15]

o Atitanium(3+) salt is introduced as a catalyst.[15]

o Bromocyclohexane is added to the mixture. The titanium catalyst facilitates a radical
reaction, leading to the direct functionalization of the phosphorus.[15]

o The reaction proceeds at room temperature, and careful control of reactant addition is
crucial for optimal yield.[15]

o This method is reported to produce tricyclohexylphosphine with high purity and yields of
up to 95%.[15]

Method 3: Hydrogenation of Triphenylphosphine Oxide
This method involves a two-step process starting from triphenylphosphine oxide.[16][17]
e Step 1: Hydrogenation

o Triphenylphosphine oxide is placed in an autoclave with an organic solvent (e.g.,
cyclohexane, dioxane) and a hydrogenation catalyst (e.g., Ru/C, Rh/C, Pd/Al203).[16][17]

o The vessel is purged with nitrogen and then hydrogen.[17]

o The reaction is conducted at elevated temperature (180-220 °C) and pressure (6.0-10.0
MPa).[17]

o Upon completion, the catalyst is filtered off to yield a solution of tricyclohexylphosphine
oxide.[16][17]
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e Step 2: Reduction

o The intermediate, tricyclohexylphosphine oxide, is then reduced to
tricyclohexylphosphine.[16]

o Areducing system, such as KBHa4-AICls in ether, is used to carry out the reduction, yielding
the final product as a white solid.[17]

Applications in Homogeneous Catalysis

Tricyclohexylphosphine is a cornerstone ligand in various transition metal-catalyzed
reactions, primarily due to its steric bulk and strong electron-donating nature, which stabilize
metal centers and promote catalytic activity.[1][3]

e Cross-Coupling Reactions: PCys is a highly effective ligand for palladium-catalyzed cross-
coupling reactions like the Suzuki-Miyaura, Heck, and Hiyama couplings.[1][3][8] Its
bulkiness enhances turnover numbers and helps suppress side reactions, leading to higher
yields and purer products.[1][3]

o Olefin Metathesis: It is a critical component in ruthenium-based Grubbs' catalysts (both first
and second generation), which are widely used for olefin metathesis in the synthesis of
complex organic molecules and polymers.[1][2][13]

o Hydrogenation: PCys is the ligand in Crabtree's catalyst, an iridium-based complex used for
the efficient hydrogenation of various substrates under mild conditions.[1][2][9]

The diagram below illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura
cross-coupling reaction, a key process in pharmaceutical and materials science where PCys is
frequently employed as a ligand (L).
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Caption: Catalytic cycle of the Suzuki-Miyaura reaction with a Pd(0)L2 complex (L = PCys).

Safety and Handling

Tricyclohexylphosphine is classified as a hazardous chemical and requires careful handling
to minimize risk.

e Hazards: It is harmful if swallowed, causes skin irritation, and can lead to serious eye
irritation.[5][10] It may also cause respiratory tract irritation.[5][10][18]

Handling: Work should be conducted in a well-ventilated area or a fume hood.[18][19]
Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,
and a lab coat, is mandatory.[5][20] Avoid dust formation and accumulation.[19][20]

Storage: Due to its sensitivity to air and moisture, tricyclohexylphosphine should be stored
under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container.[10][12] It
should be kept in a cool, dry place away from oxidizing agents.[5][12]
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o First Aid:

o

Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical
attention.[5][20]

(¢]

Skin: Wash off with soap and plenty of water. Remove contaminated clothing.[5][20]

[¢]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[5][10]

[¢]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[18][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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